Cas no 1807227-59-3 (5-(Bromomethyl)-4-chloro-2-methylpyridine)

• Product Name: 5-(Bromomethyl)-4-chloro-2-methylpyridine
• CAS No: 1807227-59-3
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4901347
• Update Time: 2025-10-30

5-(Bromomethyl)-4-chloro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-chloro-2-methylpyridine
• 5-Bromomethyl-4-chloro-2-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-2-7(9)6(3-8)4-10-5/h2,4H,3H2,1H3
• InChI Key： RTDPNAGUEUCFBV-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-4-chloro-2-methylpyridine

5-(Bromomethyl)-4-chloro-2-methylpyridine (CAS No. 1807227-59-3): An Overview of a Versatile Heterocyclic Compound

5-(Bromomethyl)-4-chloro-2-methylpyridine (CAS No. 1807227-59-3) is a heterocyclic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromomethyl, chloro, and methyl substituents on a pyridine ring, offers a wide range of applications due to its reactivity and functional versatility.

The structure of 5-(Bromomethyl)-4-chloro-2-methylpyridine is particularly noteworthy. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, provides a stable and reactive platform. The bromomethyl group at the 5-position is a key functional group that can undergo various reactions, such as nucleophilic substitution and coupling reactions. The chloro substituent at the 4-position adds further reactivity and selectivity to the molecule, while the methyl group at the 2-position enhances its stability and solubility properties.

In the realm of organic synthesis, 5-(Bromomethyl)-4-chloro-2-methylpyridine serves as an important building block for the synthesis of more complex molecules. Its bromomethyl group can be readily converted into other functional groups through various chemical transformations. For example, it can be used in Suzuki-Miyaura coupling reactions to introduce aryl or vinyl groups, or in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds. These transformations are crucial for the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent research has highlighted the potential of 5-(Bromomethyl)-4-chloro-2-methylpyridine in medicinal chemistry. Studies have shown that this compound can serve as a lead structure for the development of novel drugs targeting various diseases. For instance, it has been used in the synthesis of inhibitors for specific enzymes involved in cancer pathways. The ability to modify the bromomethyl and chloro groups allows for fine-tuning of the pharmacological properties of the resulting compounds, such as their potency, selectivity, and bioavailability.

In addition to its applications in drug discovery, 5-(Bromomethyl)-4-chloro-2-methylpyridine has also found use in materials science. Its reactivity and functional versatility make it suitable for the synthesis of polymers and other advanced materials. For example, it can be incorporated into polymer chains to impart specific properties such as thermal stability, mechanical strength, and optical characteristics. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 5-(Bromomethyl)-4-chloro-2-methylpyridine typically involves several steps. One common approach is to start with 4-chloro-2-methylpyridine and introduce the bromomethyl group through a bromination reaction. This process requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as those involving transition metal catalysts or microwave-assisted reactions, have been developed to improve the efficiency and selectivity of these transformations.

From an environmental perspective, it is important to consider the sustainability and safety aspects of using 5-(Bromomethyl)-4-chloro-2-methylpyridine in industrial processes. Green chemistry principles emphasize the use of environmentally friendly reagents and solvents, as well as minimizing waste generation. Researchers are actively exploring ways to optimize synthetic routes to reduce environmental impact while maintaining high product quality.

In conclusion, 5-(Bromomethyl)-4-chloro-2-methylpyridine (CAS No. 1807227-59-3) is a versatile heterocyclic compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an attractive building block for the development of novel molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.